Cas no 40225-35-2 (4-Pyridinecarboxaldehyde,3-hydroxy-2-methyl-5-[(sulfooxy)methyl]-)

• Product Name: 4-Pyridinecarboxaldehyde,3-hydroxy-2-methyl-5-[(sulfooxy)methyl]-
• CAS No: 40225-35-2
• MF: C₈H₉NO₆S
• MW: 247.225161314011
• CID: 331369
• PubChem ID: 162410
• Update Time: 2025-04-19

4-Pyridinecarboxaldehyde,3-hydroxy-2-methyl-5-[(sulfooxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,3-hydroxy-2-methyl-5-[(sulfooxy)methyl]-
• pyridoxal 5'-sulfate
• 4-Pyridinecarboxaldehyde, 3-hydroxy-2-methyl-5-((sulfooxy)methyl)-
• (4-formyl-5-hydroxy-6-methylpyridin-3-yl)methyl hydrogen sulfate
• 40225-35-2
• SCHEMBL5274396
• DTXSID30960643

• Inchi： 1S/C8H9NO6S/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14/h2-3,11H,4H2,1H3,(H,12,13,14)
• InChI Key： OJQQRWWUNXTWER-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCC1=CN=C(C)C(=C1C=O)O

Computed Properties

• Exact Mass: 247.01505818g/mol
• Monoisotopic Mass: 247.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 122Ų